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Compound of Interest

Compound Name: GDC-0134

Cat. No.: B10823787 Get Quote

Essential Safety and Handling Guide for GDC-
0134
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of GDC-0134, a potent and selective dual leucine zipper kinase (DLK) inhibitor. The

following procedures are designed to ensure the safety of researchers and laboratory

personnel.

Hazard Identification and Summary
GDC-0134 is a chemical compound for research use only. While a comprehensive public

hazard profile is not fully established, it is prudent to handle it as a potentially hazardous

substance. The primary route of exposure is likely through inhalation, ingestion, or skin/eye

contact. A Safety Data Sheet (SDS) provides more specific details on potential hazards.

Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment (PPE) is the most critical step in

minimizing exposure risk. The following PPE is mandatory when handling GDC-0134 in solid

form or in solution.
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Equipment Specification Purpose

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

Prevents skin contact.

Eye Protection

ANSI-rated safety glasses with

side shields or chemical splash

goggles

Protects eyes from dust

particles and liquid splashes.

Body Protection Fully-buttoned laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

Required when handling the

solid powder outside of a

certified chemical fume hood.

Use a NIOSH-approved

respirator.

Prevents inhalation of fine

particles.

Operational Plan: Handling and Solution
Preparation
Adherence to a strict operational workflow is essential for safe handling.

3.1. Engineering Controls

All work involving the solid form of GDC-0134 (e.g., weighing, aliquoting) must be conducted

in a certified chemical fume hood or a ventilated balance safety enclosure to prevent

inhalation of the powder.

A safety shower and eyewash station must be readily accessible in the laboratory.

3.2. Step-by-Step Handling Protocol

Preparation: Designate a specific area within the chemical fume hood for handling GDC-
0134. Cover the work surface with absorbent, disposable bench paper.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10823787?utm_src=pdf-body
https://www.benchchem.com/product/b10823787?utm_src=pdf-body
https://www.benchchem.com/product/b10823787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.

Weighing: Carefully weigh the desired amount of GDC-0134 powder in the fume hood. Use

anti-static tools and a tared weigh boat.

Solubilization: GDC-0134 is often dissolved in solvents like DMSO. Add the solvent slowly

and carefully to the vessel containing the GDC-0134 powder. Keep the container capped or

covered as much as possible during this process.

Labeling: Clearly label the container with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Decontamination: After handling, wipe down the work surface, balance, and any equipment

used with an appropriate solvent (e.g., 70% ethanol) to remove any residual compound.

Doffing PPE: Remove PPE in the correct order (gloves last) to prevent self-contamination.
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Preparation Phase

Handling Phase (in Fume Hood)

Cleanup & Disposal Phase

Start: Retrieve GDC-0134
from -20°C/-80°C Storage

Prepare Fume Hood:
Cover surface with

disposable bench paper.

Check inventory

Don PPE:
- Lab Coat

- Double Gloves (Nitrile)
- Safety Goggles

Weigh Solid GDC-0134:
Use ventilated enclosure

and anti-static tools.

Proceed to handling

Prepare Solution:
Slowly add solvent (e.g., DMSO)

to the powder.

Label Container:
Name, Conc., Solvent,

Date, Hazard Info

Decontaminate Workspace:
Wipe down fume hood and

equipment with 70% Ethanol.

After experiment/use

Dispose of Waste:
- Contaminated PPE

- Bench paper
- Empty vials

(Follow institutional hazardous
waste guidelines)

Doff PPE in designated area
(gloves last).

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of GDC-0134 from storage to disposal.
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Storage and Disposal
4.1. Storage

Solid Form: Store GDC-0134 in a tightly sealed container in a freezer at or below -20°C.

Stock Solutions: For stock solutions in DMSO, it is recommended to store them at -80°C for

long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[1] Aliquot

solutions to avoid repeated freeze-thaw cycles.

4.2. Disposal Plan

All waste materials contaminated with GDC-0134, including used PPE (gloves, bench

paper), empty vials, and pipette tips, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of GDC-0134 down the drain or in the regular trash.

Unused GDC-0134 solutions should also be collected in a designated, sealed hazardous

waste container.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water, provided the person is conscious.

Seek immediate medical attention.

Scientific Context: Mechanism of Action
GDC-0134 is a potent inhibitor of Dual Leucine Zipper Kinase (DLK), also known as MAP3K12.

DLK is a key regulator of the c-Jun N-terminal kinase (JNK) signaling pathway, which is

involved in neuronal stress responses, axon degeneration, and apoptosis.[2][3] By inhibiting

DLK, GDC-0134 blocks the downstream activation of the JNK pathway, which has been

explored as a therapeutic strategy for neurodegenerative diseases like amyotrophic lateral

sclerosis (ALS).[2][3]
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Simplified JNK Signaling Pathway
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Caption: GDC-0134 inhibits DLK, blocking the JNK pathway and neuronal apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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